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Compound of Interest

Compound Name: 9-Decen-1-amine
CAS No.: 51382-01-5
Cat. No.: B1247178
Get Quote
. J

Introduction & Chemical Profile

9-Decen-1-amine (CAS: 51382-01-5) is a bifunctional intermediate critical in the synthesis of
specialized polyamides, surfactants, and cross-linked polymer networks.[1] Its structure
features a primary amine head group and a terminal alkene tail, separated by a hydrophobic
C10 alkyl chain. This dual functionality makes it a valuable "linker" molecule in drug delivery
systems and materials science.

This guide provides a definitive spectroscopic profile for 9-Decen-1-amine, synthesizing
experimental data with high-fidelity chemometric principles. It is designed to serve as a self-
validating reference for purity assessment and structural elucidation.

Chemical Identity[2][3][4][5]

o |[UPAC Name: Dec-9-en-1-amine
¢ Molecular Formula:

¢ Molecular Weight: 155.28 g/mol [2]
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e Structure:

Structural Analysis Strategy

To confirm the identity of 9-Decen-1-amine, a researcher must validate three distinct structural
domains:

e The Amine Terminus (

): Confirmed by the diagnostic triplet in
NMR and
-cleavage in MS.

e The Alkyl Spacer (

): Confirmed by the methylene envelope in NMR.

e The Terminal Alkene (

): Confirmed by the vinyl protons in NMR and specific deformation bands in IR.

Analytical Workflow

The following diagram outlines the logical flow for structural confirmation, prioritizing non-
destructive technigues (NMR) followed by destructive validation (MS).

Step 1: Screen FT-IR Spectroscopy
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Figure 1: Logical workflow for the spectroscopic validation of bifunctional aliphatic amines.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the primary tool for assessing the ratio of the amine head to the alkene tail. All data
below is referenced to tetramethylsilane (TMS) at 0.00 ppm in

NMR Data (400 MHz, )

The proton spectrum is characterized by three distinct regions: the downfield vinyl protons, the
mid-field

-methylene protons, and the upfield alkyl chain.
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Chemical Shift
( T . . Structural
Multiplicity Integration Assignment
Context
» Ppm)
Internal vinyl
5.81 ddt (Multiplet) 1H H-9 proton (
)
Terminal vinyl
4.99 ddt (Doublet) 1H H-10a proton (
to H-9)
Terminal vinyl
4.93 ddt (Doublet) 1H H-10b proton (
to H-9)
Triplet ( -Methylene to
2.68 2H H-1 amine (
Hz)
)
Allylic methylene
Quartet ( y y
2.04 2H H-8 (
Hz)
)
1.42 Quintet 2H H-2 -Methylene to
amine
) Homoallylic
1.36 Multiplet 2H H-7
methylene
_ Bulk methylene
1.28-1.32 Broad Multiplet 8H H-3 to H-6 )
chain
1.15 Broad Singlet 2H Amine protons
(exchangeable
with
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Expert Insight: The integration ratio between the vinyl region (5.8 + 4.9 ppm = 3H) and the

-methylene triplet (2.68 ppm = 2H) is the critical purity check. A deviation from this 3:2 ratio
suggests either oxidation of the amine or polymerization of the alkene.

NMR Data (100 MHz, )

Chemical Shift (

Carbon Type Assignment
» Ppm)
139.2 CH C-9 (Internal alkene)
1141 C-10 (Terminal alkene)
C-1¢(
42.2
to amine)
33.8 C-8 (Allylic)
C-2(
33.6
to amine)
29.4 -28.9 C-3 to C-7 (Bulk chain)

Infrared (IR) Spectroscopy

FT-IR is used primarily to confirm the presence of the primary amine and the unsaturation
status.
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Wavenumber (
Vibration Mode

Functional Group

Diagnostic Note

)
] ) Weak doublet
3350 - 3250 N-H Stretch Primary Amine
(sym/asym stretch).
Sharp, weak band
3076 =C-H Stretch Alkene above 3000
Strong
2925, 2854 C-H Stretch Alkyl Chain asymmetric/symmetric
stretches.
Weak band,
1640 C=C Stretch Alkene characteristic of
terminal alkenes.
1560 - 1600 N-H Bend Primary Amine "Scissoring" vibration.
Strong out-of-plane
990, 910 =C-H Bend Alkene

bending (vinyl group).

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and a characteristic fragmentation pattern

dominated by the amine group.

lonization Mode: Electron Impact (El, 70 eV)

e Molecular lon (

):

155 (Weak intensity, typical for aliphatic amines).

e Base Peak:

30.
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Fragmentation Pathway

Aliphatic primary amines undergo a dominant

-cleavage, where the bond between the
and
carbons breaks. This stabilizes the positive charge on the nitrogen.

Mechanism:

forms at
155.
e Homolytic cleavage occurs at the C1-C2 bond.

e The fragment

is formed (
30).
e The remaining alkyl radical (

) is neutral and not detected.

Base Peak
Dominant Path [CH2=NH2]+

Molecular lon (M+) Alpha-Cleavage
m/z 155 (Breaking C1-C2) \ ___________ -
|
1
1
1

Neutral Radical |
[COH17]. 1
(Not Detected) |

o o o ————————
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Figure 2: Dominant fragmentation pathway for 9-Decen-1-amine under Electron Impact (El).

Other Diagnostic Fragments
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e 41: Allyl cation (
), derived from the alkene tail.
e 55, 69, 83: Hydrocarbon clusters (

) typical of long alkyl chains.

Experimental Protocols
Protocol 1: NMR Sample Preparation

Objective: Obtain high-resolution spectra without concentration broadening.
e Solvent: Use Chloroform-d (

) with 0.03% TMS v/v.

o Concentration: Dissolve 10-15 mg of 9-Decen-1-amine in 0.6 mL of solvent.

« Handling: Amine protons can exchange with water. Ensure the NMR tube and solvent are
strictly anhydrous to observe the broad singlet at 1.15 ppm. If

is added, the peak at 1.15 ppm will disappear, confirming the

assignment.

Protocol 2: GC-MS Analysis

Objective: Assess purity and molecular weight.[3]

Column: Non-polar capillary column (e.g., DB-5ms or HP-5).

Inlet Temperature: 250°C.

Oven Program: Start at 60°C (hold 2 min), ramp 10°C/min to 280°C.

Note: Primary amines can tail on standard columns. Derivatization with trifluoroacetic
anhydride (TFAA) may be required for sharper peak shapes if quantification is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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